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Compound of Interest

Compound Name: FXla-IN-8

Cat. No.: B12405511

Note: Information regarding a specific inhibitor designated "FXla-IN-8" is not publicly available.
The following application notes and protocols are a synthesis of publicly available data on
various small-molecule and biologic inhibitors of Factor Xla (FXla) and are intended to serve as
a general guide for researchers, scientists, and drug development professionals.

Introduction

Factor Xla (FXla) has emerged as a promising therapeutic target for the development of novel
anticoagulants. Preclinical and clinical data suggest that inhibition of FXla can effectively
prevent thrombosis with a potentially lower risk of bleeding compared to currently available
anticoagulants.[1][2][3][4] This is attributed to the role of the intrinsic coagulation pathway,
where FXla is a key enzyme, in amplifying thrombin generation during pathological thrombus
formation, while having a lesser role in physiological hemostasis.[3][4][5][6] These application
notes provide a summary of dosing and administration strategies for FXla inhibitors in various
animal models, along with detailed experimental protocols.

Signaling Pathway of FXla in Coagulation

The coagulation cascade is a series of enzymatic reactions leading to the formation of a fibrin
clot. It is traditionally divided into the intrinsic (contact activation) and extrinsic (tissue factor)
pathways, which converge on a common pathway. FXla is a critical serine protease in the
intrinsic pathway.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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